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Compound of Interest

Compound Name: 3,4-Diaminofurazan

Cat. No.: B049099

Application Notes and Protocols for 3,4-
Diaminofurazan

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,4-
diaminofurazan (DAF). It is intended to provide clear and actionable guidance to minimize
risks associated with the use of this energetic and reactive compound in a laboratory setting.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 3,4-diaminofurazan is
presented in the table below. This data has been compiled from various safety data sheets and
chemical suppliers.
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Chemical Name

3,4-Diaminofurazan

[1](21[3]

CAS Number 17220-38-1 [1][21[3]
Molecular Formula C2HaN4O [41[5]
Molecular Weight 100.08 g/mol [11[4115]
Appearance White t-o slightly beige e
crystalline powder

Melting Point 178-184 °C [415]
Decomposition Temperature 240 °C [6]
Density 1.61 g/cm3 [2][6]
Storage Temperature 2-8°C [4115]

Hazard Classifications

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),
Eye Irritation (Category 2),
Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory system)

[4]

Signal Word

Warning

[4]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[417]

Safe Handling Protocols

Due to its hazardous properties, strict adherence to the following handling protocols is

mandatory to ensure personnel safety.

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling 3,4-diaminofurazan. The minimum
required PPE includes:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166. A face shield should be worn
in situations with a higher risk of splashing.

o Hand Protection: Chemically resistant gloves, such as nitrile or butyl rubber, should be worn.
Always inspect gloves for any signs of degradation or puncture before use.

» Respiratory Protection: Handling should be performed in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize inhalation of dust. If a fume hood is not
available or if dust levels are expected to be high, a NIOSH/MSHA or European Standard EN
149 approved respirator with a particulate filter is required.

o Protective Clothing: A laboratory coat is required. For larger quantities or procedures with a
higher risk of exposure, a chemical-resistant apron or coveralls should be worn.

Engineering Controls

o Ventilation: All work with 3,4-diaminofurazan solid or solutions should be conducted in a
well-ventilated laboratory. A certified chemical fume hood is the preferred engineering control
to minimize inhalation exposure.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.

General Handling Practices

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.
e Prevent Contact: Avoid direct contact with skin, eyes, and clothing.

« Ignition Sources: Keep away from heat, sparks, and open flames. Although not classified as
a flammable solid, its energetic nature warrants caution.

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.
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Storage Procedures

Proper storage of 3,4-diaminofurazan is crucial to maintain its stability and prevent hazardous

situations.

Container: Store in a tightly closed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area. Refrigeration at 2-8°C is
recommended.[4][5]

Incompatible Materials: Store away from oxidizing agents.

Segregation: Store separately from flammable materials and other reactive chemicals.

Spill, Leak, and Disposal Procedures

In the event of a spill or leak, follow these procedures promptly and safely.

Spill Cleanup

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
Ventilate: Ensure the area is well-ventilated.
Contain: Prevent the spill from spreading and entering drains.

Absorb: For small spills, carefully cover with an inert absorbent material such as vermiculite,
dry sand, or earth. Do not use combustible materials like sawdust.

Collect: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a
suitable, labeled container for disposal. Avoid creating dust.

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the contaminated waste and cleaning materials as hazardous waste in
accordance with local, state, and federal regulations.

Disposal
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» Dispose of unused 3,4-diaminofurazan and any contaminated materials as hazardous
waste.

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines. Do not dispose of down the drain or in regular trash.

Experimental Protocol: Synthesis of 3,4-
Diaminofurazan

The following is a representative protocol for the synthesis of 3,4-diaminofurazan. This
procedure should only be performed by trained personnel in a controlled laboratory setting.

Materials:

» Diaminoglyoxime

e Potassium hydroxide
o Ethylene glycol

e Ice

o Water

e Round-bottom flask
e Mechanical stirrer
e Thermometer

e Heating mantle

« Filtration apparatus
Procedure:

e In a 500 mL round-bottomed flask equipped with a mechanical stirrer and a thermometer,
heat 150 mL of ethylene glycol to 120 °C.
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 To this hot solution, sequentially add 50 g (0.42 mol) of diaminoglyoxime and 24 g (0.42 mol)
of potassium hydroxide.

 Increase the temperature of the reaction mixture to 170 °C and maintain it for 1 hour.
 After the reaction is complete, cool the solution to room temperature.

o Slowly pour the cooled reaction mixture into a beaker containing 500 g of ice and 100 mL of
water, while stirring vigorously for 5 minutes.

o 3,4-Diaminofurazan will precipitate as solid crystals.
o Collect the precipitate by filtration.

e Wash the collected solid with 20 mL of cold water.

e Dry the product in air overnight.

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 3,4-
diaminofurazan.
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Safe Handling and Storage Workflow for 3,4-Diaminofurazan
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Caption: Workflow for safe handling and storage of 3,4-diaminofurazan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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